molecular formula C13H9FN2O B8306426 2-Fluoro-4-(4-pyridylmethoxy)benzonitrile

2-Fluoro-4-(4-pyridylmethoxy)benzonitrile

Cat. No.: B8306426
M. Wt: 228.22 g/mol
InChI Key: VHXZTFZFLVSPLE-UHFFFAOYSA-N
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Description

2-Fluoro-4-(4-pyridylmethoxy)benzonitrile is a useful research compound. Its molecular formula is C13H9FN2O and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H9FN2O

Molecular Weight

228.22 g/mol

IUPAC Name

2-fluoro-4-(pyridin-4-ylmethoxy)benzonitrile

InChI

InChI=1S/C13H9FN2O/c14-13-7-12(2-1-11(13)8-15)17-9-10-3-5-16-6-4-10/h1-7H,9H2

InChI Key

VHXZTFZFLVSPLE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OCC2=CC=NC=C2)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-4-hydroxybenzonitrile (10.96 g; S. M. Kelly, Helv. Chim. Acta 1984, volume 67, p1572-1579), potassium carbonate (53.2 g), potassium iodide (6.64 g), tetra-n-butylammonium bromide (0.4 g) and 4-picolyl chloride (14.4 g) in methyl ethyl ketone (600 ml) was stirred at reflux for 3 hours. The reaction mixture was filtered and the insoluble material washed with methyl ethyl ketone. The combined filtrate plus washings were evaporated and the residue partitioned between ethyl acetate (300 ml) and water (150 ml). The aqueous phase was extracted twice with ethyl acetate (100 ml) and the combined ethyl acetate solutions washed with brine (100 ml), dried over magnesium sulphate and evaporated. The residue was recrystallized from a mixture of ethyl acetate and pentane to give the title compound (11.5 g) as a plum coloured solid, m.p. 132-133° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
53.2 g
Type
reactant
Reaction Step Two
Quantity
6.64 g
Type
reactant
Reaction Step Two
Quantity
14.4 g
Type
reactant
Reaction Step Two
Quantity
0.4 g
Type
catalyst
Reaction Step Two
Quantity
600 mL
Type
solvent
Reaction Step Two

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